Cas no 526221-05-6 (1,3-Benzodioxole-5-carboxylic acid, 2-ethoxy-7-hydroxy-, methyl ester)

• Product Name: 1,3-Benzodioxole-5-carboxylic acid, 2-ethoxy-7-hydroxy-, methyl ester
• CAS No: 526221-05-6
• MF: C₁₁H₁₂O₆
• MW: 240.209383964539
• CID: 1578169
• PubChem ID: 11333909
• Update Time: 2025-04-21

1,3-Benzodioxole-5-carboxylic acid, 2-ethoxy-7-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxylic acid, 2-ethoxy-7-hydroxy-, methyl ester
• methyl 2-ethoxy-7-hydroxy-1,3-benzodioxole-5-carboxylate
• DTXSID70462691
• SCHEMBL17714989
• Methyl 2-ethoxy-7-hydroxybenzo[d][1,3]dioxole-5-carboxylate
• 526221-05-6
• Methyl2-ethoxy-7-hydroxybenzo[d][1,3]dioxole-5-carboxylate

• Inchi： 1S/C11H12O6/c1-3-15-11-16-8-5-6(10(13)14-2)4-7(12)9(8)17-11/h4-5,11-12H,3H2,1-2H3
• InChI Key： NADHJARXJVTPRH-UHFFFAOYSA-N
• SMILES： O1C(OCC)OC2C(=CC(C(=O)OC)=CC1=2)O

Computed Properties

• Exact Mass: 240.06336
• Monoisotopic Mass: 240.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives